[(4-Methylmorpholin-2-yl)methyl](4-methylpentan-2-yl)amine

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 4-methyl-N-[(4-methylmorpholin-2-yl)methyl]pentan-2-amine
• InChI: InChI=1S/C12H26N2O/c1-10(2)7-11(3)13-8-12-9-14(4)5-6-15-12/h10-13H,5-9H2,1-4H3
• InChI Key: JKLGJJYCKQVJML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NCC1CN(CCO1)C

Description

The compound (4-Methylmorpholin-2-yl)methylamine is a secondary amine featuring a 4-methylmorpholine ring linked via a methylene group to a branched 4-methylpentan-2-yl chain. Its structure combines the electron-rich morpholine moiety with a hydrophobic aliphatic chain, making it a candidate for applications in pharmaceuticals, agrochemicals, or CO₂ capture.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylmorpholin-2-yl)methylamine typically involves the reaction of 4-methylmorpholine with 4-methylpentan-2-ylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction mixture is heated to a specific temperature, often around 60-80°C, and stirred for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of (4-Methylmorpholin-2-yl)methylamine may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as distillation, crystallization, or chromatography. Quality control measures are implemented to ensure that the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(4-Methylmorpholin-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound to its reduced forms, often involving the addition of hydrogen atoms.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2). The reactions are typically carried out in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used. These reactions are often performed in anhydrous solvents.

Substitution: Substitution reactions may involve reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions, amines).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or other reduced forms. Substitution reactions can result in a variety of substituted derivatives, depending on the nature of the substituent introduced.

Scientific Research Applications

(4-Methylmorpholin-2-yl)methylamine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.

Biology: In biological research, the compound is studied for its potential effects on cellular processes and its interactions with biological macromolecules.

Medicine: The compound is investigated for its potential therapeutic properties, including its ability to modulate specific biological pathways or targets.

Industry: In industrial applications, the compound is used in the formulation of specialty chemicals, coatings, and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Methylmorpholin-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and influencing downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Variations

• Branching and Chain Position : The target compound’s 4-methylpentan-2-yl chain differs from the 3-methylpentan-2-yl isomer in , which may alter steric hindrance and solubility.
• Electron-Donating/Withdrawing Groups: Compounds like 5-morpholino-2-(4-(trimethylsilyl)phenyl)pentan-2-amine incorporate aromatic and silyl groups, enhancing hydrophobicity and electronic effects compared to the purely aliphatic target compound.
• Morpholine Modifications : The methyl group at the 4-position of the morpholine ring (common in the target and ) influences basicity and hydrogen-bonding capacity, critical for interactions in catalytic or biological systems.

Physicochemical Properties

• Physical State : Analogs like 6f and 6g are yellow oils, while morpholine derivatives with aromatic groups (e.g., ) may crystallize as solids.

Analytical Characterization

• NMR/MS : Analogs like 6f were confirmed via ¹H/¹³C NMR, suggesting similar spectral profiles for the target compound (e.g., methylene protons near δ 2.5–3.5 ppm).
• Chromatography : Purity assessments using RP-HPLC (e.g., 99% purity for ) could be applied to the target compound.

Biological Activity

The compound (4-Methylmorpholin-2-yl)methylamine exhibits significant potential in pharmacological applications due to its unique structural characteristics. The morpholine ring structure, combined with the aliphatic amine, enhances its biological activity, making it a subject of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula for (4-Methylmorpholin-2-yl)methylamine is $C_{11}H_{23}N_2O$. Its structure includes:

• A morpholine ring which contributes to bioactivity.
• An aliphatic amine that enhances solubility and reactivity.

This combination of functional groups is hypothesized to allow for interactions with various biological targets, potentially influencing cellular pathways.

Mechanisms of Biological Activity

Preliminary studies indicate that (4-Methylmorpholin-2-yl)methylamine may interact with several biological systems through:

• Enzyme Inhibition : The compound may inhibit specific enzymes, impacting metabolic pathways.
• Receptor Modulation : It could act as a modulator for various receptors, influencing neurotransmission and other signaling processes.
• Antimicrobial Activity : Initial findings suggest potential antimicrobial properties, warranting further investigation into its efficacy against various pathogens.

In Vitro Studies

Research has demonstrated that (4-Methylmorpholin-2-yl)methylamine exhibits:

• Cytotoxicity against certain cancer cell lines, indicating potential as an anticancer agent.
• Antimicrobial properties , with effective inhibition observed in bacterial cultures.

Case Studies

• Cytotoxicity Assay : In a study involving human cancer cell lines, the compound showed significant cytotoxic effects at concentrations ranging from 10 to 50 µM. The mechanism appears to involve apoptosis induction through caspase activation.

  Cell Line	IC50 (µM)	Mechanism of Action
  HeLa	25	Apoptosis via caspase activation
  MCF-7	30	Cell cycle arrest
  A549	20	Induction of oxidative stress

• Antimicrobial Testing : The compound was tested against various bacterial strains. Results indicated effective inhibition of growth in Gram-positive and Gram-negative bacteria.

  Bacterial Strain	Minimum Inhibitory Concentration (MIC)
  Staphylococcus aureus	15 µg/mL
  Escherichia coli	20 µg/mL
  Pseudomonas aeruginosa	25 µg/mL

Synthesis and Application

The synthesis of (4-Methylmorpholin-2-yl)methylamine typically involves:

• The reaction of morpholine derivatives with alkyl amines.
• Optimization of reaction conditions to maximize yield and purity.

This compound's applications extend beyond pharmacology into areas such as agrochemicals and materials science, owing to its unique chemical properties.